Cas no 1260768-57-7 (3-2-(propan-2-yloxy)phenylpyrrolidine)

• Product Name: 3-2-(propan-2-yloxy)phenylpyrrolidine
• CAS No: 1260768-57-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6071636
• PubChem ID: 118990411
• Update Time: 2025-11-06

3-2-(propan-2-yloxy)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yloxy)phenylpyrrolidine
• 3-(2-Isopropoxyphenyl)pyrrolidine
• Pyrrolidine, 3-[2-(1-methylethoxy)phenyl]-
• EN300-1846713
• 1260768-57-7
• 3-[2-(propan-2-yloxy)phenyl]pyrrolidine

• Inchi： 1S/C13H19NO/c1-10(2)15-13-6-4-3-5-12(13)11-7-8-14-9-11/h3-6,10-11,14H,7-9H2,1-2H3
• InChI Key： GOUFXBCCICBGBH-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC=C2OC(C)C)C1

Computed Properties

• Exact Mass: 205.147
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 302.1±35.0 °C(Predicted)
• pka: 10.13±0.10(Predicted)

Additional information on 3-2-(propan-2-yloxy)phenylpyrrolidine

3-2-(Propan-2-yloxy)phenylpyrrolidine: An Overview of CAS No. 1260768-57-7

3-2-(Propan-2-yloxy)phenylpyrrolidine, with the CAS number 1260768-57-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a unique substitution pattern that includes a 2-(propan-2-yloxy)phenyl group. The structural complexity and functional group diversity of this compound make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-2-(Propan-2-yloxy)phenylpyrrolidine consists of a pyrrolidine ring attached to a phenyl group, which is itself substituted with an isopropoxy (propan-2-yloxy) moiety. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in the use of pyrrolidine derivatives in the development of drugs targeting various diseases. One notable area of research involves the exploration of pyrrolidine-based compounds as modulators of neurotransmitter systems. For instance, studies have shown that certain pyrrolidine derivatives can act as selective serotonin reuptake inhibitors (SSRIs), making them potential candidates for the treatment of depression and anxiety disorders.

3-2-(Propan-2-yloxy)phenylpyrrolidine has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in numerous physiological processes. Research has demonstrated that compounds with similar structural features to 3-2-(Propan-2-yloxy)phenylpyrrolidine can exhibit high affinity and selectivity for specific GPCRs, which could be leveraged to develop more targeted and effective therapeutic agents.

Beyond its potential as a therapeutic agent, 3-2-(Propan-2-yloxy)phenylpyrrolidine has also been studied for its use in chemical synthesis and materials science. The compound's unique structure makes it a valuable building block for the synthesis of more complex molecules, including those with potential applications in drug discovery and materials development. For example, researchers have utilized this compound as an intermediate in the synthesis of novel polymers with tunable properties, such as enhanced mechanical strength and thermal stability.

In the context of drug discovery, the ability to modify the structure of 3-2-(Propan-2-yloxy)phenylpyrrolidine through chemical synthesis offers significant advantages. By introducing different functional groups or altering existing ones, chemists can fine-tune the pharmacological properties of the molecule to meet specific therapeutic needs. This flexibility is particularly important in the early stages of drug development, where optimizing lead compounds for efficacy, safety, and pharmacokinetic properties is crucial.

The synthesis of 3-2-(Propan-2-yloxy)phenylpyrrolidine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and ring-closing metathesis (RCM). Recent advancements in catalytic methods have further streamlined these processes, making it easier to produce large quantities of high-purity material for both research and commercial applications.

In addition to its chemical synthesis, the biological evaluation of 3-2-(Propan-2-yloxy)phenylpyrrolidine has yielded promising results. Preclinical studies have shown that this compound exhibits favorable pharmacological profiles, including good oral bioavailability and low toxicity. These findings suggest that 3-2-(Propan-2-yloxy)phenylpyrrolidine could be a viable candidate for further development into clinical trials.

The potential therapeutic applications of 3-2-(Propan-2-yloxy)phenylpyrrolidine extend beyond traditional small molecule drugs. Recent research has explored its use in combination therapies and prodrug strategies. For example, combining this compound with other active pharmaceutical ingredients (APIs) can enhance overall treatment efficacy while reducing side effects. Additionally, prodrug approaches involving 3-2-(Propan-2-yloxy)phenylpyrrolidine have shown promise in improving drug delivery and targeting specific tissues or cells.

In conclusion, CAS No. 1260768-57-7, or 3-2-(Propan-2-yloxy)phenylpyrrolidine, represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new opportunities will emerge for its use in both clinical settings and materials science applications.